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Clinical Evidence and Performance Data

The efficacy and safety of the tribenoside and lidocaine combination (marketed as Procto-Glyvenol) have

been evaluated in several clinical studies, often compared against its individual components or steroid-based

treatments [1] [2]. The table below summarizes the key outcomes from these clinical comparisons.

Comparison
Number of
Studies

Key Findings and Outcomes

vs. Individual
Components

5 studies
total [1] [2]

The combination therapy was more effective than
preparations containing only tribenoside or only lidocaine [1]

[2].

vs. Steroid-based
Preparations

6 studies [1]

[2] [3]

Demonstrated comparable efficacy to steroid-containing

preparations (e.g., hydrocortisone, prednisolone) in relieving
hemorrhoidal symptoms [1] [2] [3].

Special Population:
Pregnancy &
Postpartum

2 studies [1]
[3]

Proven effective and safe for women with hemorrhoids as a
consequence of pregnancy or delivery [1] [3]. Significant

improvement in both subjective and objective symptoms [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s545791?utm_src=pdf-body
https://www.smolecule.com/products/s545791?utm_src=pdf-interest
https://www.smolecule.com/products/s545791?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://www.europeanreview.org/article/11037
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://www.europeanreview.org/article/11037
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://www.europeanreview.org/article/11037
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://www.europeanreview.org/article/11037
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://www.europeanreview.org/article/11037
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://www.smolecule.com/products/s545791?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Comparison
Number of
Studies

Key Findings and Outcomes

Onset and Duration
of Action

Specific

clinical
studies [3]

Fast onset: Symptom relief reported from 10 minutes after

administration [3]. Long duration: Effects can last up to 10–
12 hours [3].

Detailed Experimental Methodologies

The robustness of the evidence for tribenoside/lidocaine is supported by well-conducted clinical trials. The

following outlines the general methodologies employed in these key studies.

Study Design and Comparators: The clinical evidence includes studies with direct comparator

arms. These are typically controlled studies that pit the tribenoside/lidocaine combination against:
Semi-placebo preparations containing only one active ingredient (either tribenoside or

lidocaine) to isolate the effect of the combination [1] [2].
Active controls, such as topical steroid-based preparations (e.g., hydrocortisone,

fluocortolone), which are a common reference treatment for hemorrhoids [1] [2] [3].
Patient Population and Setting: The studies enrolled patients of either gender with symptomatic

hemorrhoids [1]. Specific studies focused exclusively on women who were pregnant or in the
postpartum period, assessing the therapy's efficacy and safety in this clinically relevant subgroup [1]

[3]. The hemorrhoids treated were primarily low-grade (Grade I and II according to Goligher's
classification) [3].

Outcome Measures: Studies evaluated both subjective symptoms (such as pain, itching, and
discomfort) and objective signs (such as bleeding, edema, and prolapse) [3]. Tolerability and safety

parameters were also monitored throughout the treatment period [1] [3].

Mechanism of Action and Formulations

The tribenoside/lidocaine combination is effective because it simultaneously targets different aspects of

hemorrhoidal pathology through a dual mechanism of action.
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Tribenoside & Lidocaine
Combination Therapy

Tribenoside Lidocaine

Anti-inflammatory Action Reduces Vascular Permeability Promotes Local Healing Local Anesthetic Blocks Nerve Signals

Controls Objective Symptoms
(e.g., Bleeding, Prolapse, Edema)

Controls Subjective Symptoms
(e.g., Pain, Discomfort)

Click to download full resolution via product page

The therapy is available in two primary formulations to suit patient preference and the specific nature of the

hemorrhoids [3] [4]:

Rectal Cream: Tribenoside 5% / Lidocaine 2% [3] [4]
Suppository: Tribenoside 400 mg / Lidocaine 40 mg [3] [4]

Safety and Tolerability Profile

The clinical evidence indicates that the tribenoside/lidocaine combination has a good safety profile [1] [3].

General Population: The combination is well-tolerated, and its use is recommended as a safe option
for low-grade hemorrhoids [1].

Special Populations: It is considered a particularly valuable option for pregnant women (after the
first trimester) and postpartum women, where many other treatments might be contraindicated or

require careful consideration [3]. Its non-steroidal nature avoids the risks associated with prolonged
corticosteroid use, such as skin atrophy or potential systemic absorption [3].

Conclusion and Research Implications
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For researchers and drug development professionals, the tribenoside/lidocaine combination serves as a

strong benchmark for non-steroidal hemorrhoid therapy. The body of evidence supports its role as a fast-

acting, effective, and safe first-line treatment for low-grade hemorrhoids [1] [3].

Key takeaways for your comparison guides:

Proven Dual Action: Its mechanism provides comprehensive symptom relief by targeting both

inflammatory and pain pathways.
Robust Clinical Validation: Efficacy is backed by head-to-head studies against both its components

and standard steroid therapies.
Favorable Safety: Its safety profile, especially in sensitive populations like pregnant women, is a

significant differentiator.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s545791?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://www.smolecule.com/products/s545791?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27383331/
https://www.europeanreview.org/article/11037
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752749/
https://go.drugbank.com/drugs/DB13227
https://www.smolecule.com/products/b545791#evidence-based-review-tribenoside-lidocaine-combination-therapy
https://www.smolecule.com/products/b545791#evidence-based-review-tribenoside-lidocaine-combination-therapy
https://www.smolecule.com/products/b545791#evidence-based-review-tribenoside-lidocaine-combination-therapy
https://www.smolecule.com/products/b545791#evidence-based-review-tribenoside-lidocaine-combination-therapy
https://www.smolecule.com/products/s545791?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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